molecular formula C24H24N4O4S B296530 4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide

4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide

Cat. No.: B296530
M. Wt: 464.5 g/mol
InChI Key: BPFBXEIHRDSAPH-LPYMAVHISA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide is a chemical compound that has been synthesized for scientific research purposes. This compound is of interest to researchers due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide involves its ability to inhibit certain enzymes and proteins that are involved in disease processes. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound vary depending on the specific disease being studied. Some of the effects that have been observed include decreased inflammation, decreased tumor growth, and improved glucose metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide in lab experiments is its ability to selectively target specific enzymes and proteins. This can help researchers to better understand the underlying mechanisms of disease and develop more effective treatments. However, one limitation is that this compound can be difficult and expensive to synthesize, which may limit its availability for research purposes.

Future Directions

There are many potential future directions for research involving 4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide. Some possible areas of study include:
1. Further investigation of its anti-inflammatory properties and potential applications in the treatment of autoimmune diseases.
2. Development of more efficient and cost-effective synthesis methods to increase availability for research purposes.
3. Investigation of its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease.
4. Further investigation of its anti-cancer properties and potential applications in the treatment of various types of cancer.
5. Investigation of its potential applications in the treatment of metabolic disorders such as obesity and metabolic syndrome.

Synthesis Methods

The synthesis of 4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide involves a multi-step process that requires specialized equipment and expertise. The first step involves the synthesis of the imidazolidinone intermediate, which is then reacted with a pyrrole derivative to form the final product.

Scientific Research Applications

4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide has been used in scientific research to investigate its potential applications in the treatment of various diseases. Some of the diseases that have been studied include cancer, diabetes, and Alzheimer's disease.

Properties

Molecular Formula

C24H24N4O4S

Molecular Weight

464.5 g/mol

IUPAC Name

4-[2,5-dimethyl-3-[(E)-[1-[(3-methylphenyl)methyl]-2,5-dioxoimidazolidin-4-ylidene]methyl]pyrrol-1-yl]benzenesulfonamide

InChI

InChI=1S/C24H24N4O4S/c1-15-5-4-6-18(11-15)14-27-23(29)22(26-24(27)30)13-19-12-16(2)28(17(19)3)20-7-9-21(10-8-20)33(25,31)32/h4-13H,14H2,1-3H3,(H,26,30)(H2,25,31,32)/b22-13+

InChI Key

BPFBXEIHRDSAPH-LPYMAVHISA-N

Isomeric SMILES

CC1=CC(=CC=C1)CN2C(=O)/C(=C\C3=C(N(C(=C3)C)C4=CC=C(C=C4)S(=O)(=O)N)C)/NC2=O

SMILES

CC1=CC(=CC=C1)CN2C(=O)C(=CC3=C(N(C(=C3)C)C4=CC=C(C=C4)S(=O)(=O)N)C)NC2=O

Canonical SMILES

CC1=CC(=CC=C1)CN2C(=O)C(=CC3=C(N(C(=C3)C)C4=CC=C(C=C4)S(=O)(=O)N)C)NC2=O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.